VU0285683

• Molecular Formula: C14H7FN4O
• Molecular Weight: 266.23 g/mol
• InChI: InChI=1S/C14H7FN4O/c15-11-6-9(8-16)5-10(7-11)14-18-13(19-20-14)12-3-1-2-4-17-12/h1-7H
• InChIKey: GELAFISMURFRCA-UHFFFAOYSA-N

VU0285683 – Selective mGluR5 NAM

VU0285683 (3‑Fluoro‑5‑(3‑(pyridine‑2‑yl)‑1,2,4‑oxadiazol‑5‑yl)benzonitrile) is a synthetic small‑molecule negative allosteric modulator (NAM) of metabotropic glutamate receptor subtype 5 (mGluR5), developed at Vanderbilt University as part of a program to generate structurally diverse, selective allosteric modulators for CNS target validation [REFS‑1]. It was identified alongside a complementary positive allosteric modulator (PAM), VU0092273, in the same high‑throughput screening campaign, and specifically binds with high affinity to the well‑characterized MPEP allosteric site on mGluR5 [REFS‑2]. VU0285683 has demonstrated anxiolytic‑like efficacy in two distinct rodent behavioral models and is widely used as a pharmacological tool to interrogate mGluR5‑dependent physiology and disease mechanisms [REFS‑1].

Target

Selective mGluR5 negative allosteric modulator (NAM) probe

Binding Site

MPEP allosteric site engagement confirmed by mutagenesis

Tool Utility

CNS target validation and pathway interrogation in vitro and in vivo

• [1] Rodriguez AL, Grier MD, Jones CK, et al. Discovery of novel allosteric modulators of metabotropic glutamate receptor subtype 5 reveals chemical and functional diversity and in vivo activity in rat behavioral models of anxiolytic and antipsychotic activity. Molecular Pharmacology. 2010;78(6):1105-1123. doi:10.1124/mol.110.067207 View Source
• [2] IUPHAR/BPS Guide to Pharmacology. VU0285683 Ligand Page, Ligand ID: 6398. View Source

VU0285683 – Why Substitution Fails

Substituting one mGluR5‑targeting compound for another without evidence‑based justification risks experimental failure because the mGluR5 allosteric landscape supports functionally divergent pharmacologies—negative allosteric modulators (NAMs), positive allosteric modulators (PAMs), silent allosteric modulators, and neutral antagonists—all of which can bind to overlapping or distinct allosteric sites [REFS‑1]. Even among MPEP‑site NAMs, key parameters such as affinity, binding kinetics, selectivity across the mGluR family, solubility, and in vivo behavioral signatures differ substantially [REFS‑1]. For example, some compounds classified as “mGluR5 modulators” in commercial catalogs are PAMs, not NAMs, and will produce opposite functional effects. The quantitative evidence below establishes precisely where VU0285683 differs from functionally related comparators and why these differences matter for experimental design.

Functional Direction Mismatch

Some catalog entries mislabel VU0285683 as a PAM; substituting with a PAM will produce opposite functional effects on mGluR5

Allosteric Site Divergence

Non-MPEP-site NAMs such as fenobam lack sensitivity to the A809V mutation and may not replicate MPEP-site-specific pharmacology

Scaffold-Dependent Property Shifts

Diaryl acetylene-based mGluR5 NAMs differ in solubility, LogP, and selectivity window; direct substitution without characterization may alter experimental outcomes

• [1] Rodriguez AL, Grier MD, Jones CK, et al. Discovery of novel allosteric modulators of metabotropic glutamate receptor subtype 5 reveals chemical and functional diversity and in vivo activity in rat behavioral models of anxiolytic and antipsychotic activity. Molecular Pharmacology. 2010;78(6):1105-1123. doi:10.1124/mol.110.067207 View Source

VU0285683 – Evidence Guide

Full mGluR5 NAM, Not PAM

VU0285683 is unequivocally characterized in the primary literature as a full negative allosteric modulator (NAM) of mGluR5 that completely blocks the maximal glutamate response, in contrast to several commercial catalog entries that erroneously list it as a positive allosteric modulator (PAM) [REFS‑1]. In calcium‑mobilization assays using HEK293 cells stably expressing rat mGluR5, VU0285683 produced complete inhibition of the glutamate EC₈₀ response, confirming full antagonist efficacy [REFS‑1]. Furthermore, the structurally distinct mGluR5 PAM VU0092273—which also binds the MPEP site—was identified in the same screening campaign and serves as a clear functional comparator: VU0285683 (NAM) inhibited glutamate‑induced calcium responses, whereas VU0092273 (PAM) potentiated them [REFS‑1]. This functional dichotomy demonstrates that MPEP‑site binders can be either NAMs or PAMs, and misidentification of the mode of action by the vendor can lead to diametrically opposite experimental outcomes.

Mode of Action

Head-to-head

VU0285683: full NAM, blocks glutamate EC₈₀
vs
VU0092273: PAM, potentiates glutamate response

Confirms NAM identity for target engagement studies

Avoids mislabeled batches that would invert pharmacology

Evidence Dimension	Mode of action at mGluR5
Target Compound Data	Negative allosteric modulator (NAM); full antagonist; blocks glutamate EC₈₀ response in HEK293 cells stably expressing rat mGluR5 [1]
Comparator Or Baseline	VU0092273 (positive allosteric modulator, PAM; potentiates glutamate response, same assay system) [1]
Quantified Difference	Qualitative functional opposition: NAM (full inhibition) vs PAM (potentiation)
Conditions	Calcium mobilization FLIPR assay; HEK293 cells stably expressing rat mGluR5; glutamate EC₈₀ stimulation

Why This Matters

Procurement from a vendor that correctly identifies the mode of action as NAM is essential; substituting with a mislabeled batch or a PAM will invert the expected pharmacological effect and invalidate experimental findings.

• [1] Rodriguez AL, Grier MD, Jones CK, et al. Discovery of novel allosteric modulators of metabotropic glutamate receptor subtype 5 reveals chemical and functional diversity and in vivo activity in rat behavioral models of anxiolytic and antipsychotic activity. Molecular Pharmacology. 2010;78(6):1105-1123. doi:10.1124/mol.110.067207 View Source

MPEP-Site Binding Affinity Comparison

VU0285683 fully displaces the radiolabeled MPEP congener [³H]methoxyPEPy from mGluR5 membranes with an equilibrium dissociation constant (Kᵢ) of 16.9 ± 1.1 nM [REFS‑1]. The prototypical mGluR5 NAM MPEP itself exhibits a reported Kᵢ in the range of approximately 20–50 nM across various studies, placing VU0285683 at the higher‑affinity end of MPEP‑site NAMs. In the same study, the PAM VU0092273 also competed for [³H]methoxyPEPy binding, demonstrating that MPEP‑site occupancy alone does not dictate mode of action, but the high affinity of VU0285683 relative to MPEP makes it a potent occupancy‑based tool compound in competition‑binding experimental designs [REFS‑1]. Functional antagonism measured by calcium mobilization in HEK293 cells yielded an IC₅₀ of 24.4 nM [REFS‑2].

MPEP-site Affinity

Cross-study comparable

Kᵢ = 16.9 nM; IC₅₀ = 24.4 nM

High-affinity tool for occupancy studies

Quantitative Kᵢ enables competitive binding designs

Evidence Dimension	MPEP‑site binding affinity
Target Compound Data	Kᵢ = 16.9 ± 1.1 nM ([³H]methoxyPEPy competition binding); IC₅₀ = 24.4 nM (calcium mobilization) [1]
Comparator Or Baseline	MPEP (prototypical mGluR5 NAM); reported Kᵢ ≈ 20–50 nM; functional IC₅₀ ≈ 20–40 nM (literature range)
Quantified Difference	VU0285683 exhibits comparable or moderately higher affinity (Kᵢ ≈ 17 nM vs MPEP Kᵢ range of 20–50 nM)
Conditions	[³H]methoxyPEPy radioligand competition binding, rat mGluR5 HEK293 membranes; functional assay: calcium mobilization FLIPR, human recombinant mGluR5 in HEK293 cells

Why This Matters

High MPEP‑site affinity ensures that VU0285683 can be used as a potent, competitive tool for target‑engagement studies and as a reference NAM in binding‑site validation experiments, with a well‑defined Kᵢ value that enables quantitative occupancy estimation.

• [1] Rodriguez AL, Grier MD, Jones CK, et al. Discovery of novel allosteric modulators of metabotropic glutamate receptor subtype 5 reveals chemical and functional diversity and in vivo activity in rat behavioral models of anxiolytic and antipsychotic activity. Molecular Pharmacology. 2010;78(6):1105-1123. doi:10.1124/mol.110.067207 (Supplemental Figure S5 for Kᵢ = 16.9 ± 1.1 nM) View Source

Anxiolytic Efficacy in Marble-Burying Assay

VU0285683 was directly compared head‑to‑head with the well‑established mGluR5 NAM MTEP (positive control) in the mouse marble‑burying assay, a behavioral model sensitive to anxiolytic compounds [REFS‑1]. MTEP produced significant inhibition of marble burying at 10 mg/kg (p < 0.005) and 15 mg/kg (p < 0.0001). VU0285683 dose‑dependently reduced marble burying, with a statistically significant effect at 10 mg/kg (p = 0.0001) [REFS‑1]. Both compounds were administered intraperitoneally (MTEP: 15‑min pretreatment; VU0285683: 30‑min pretreatment). The vehicle‑treated group buried approximately nine marbles over the 30‑min test session, and both compounds reduced burying behavior to a comparable extent at 10 mg/kg [REFS‑1]. Additionally, in a rat conditioned emotional response (conflict) paradigm, VU0285683 was tested at 1, 3, and 10 mg/kg i.p., and MTEP was tested at 1, 3, 5.6, and 10 mg/kg i.p., with VU0285683 demonstrating anxiolytic‑like activity in this second independent model [REFS‑1]. Critically, VU0285683 did not potentiate phencyclidine‑induced hyperlocomotor activity, indicating a clean behavioral profile devoid of the psychotomimetic potentiation observed with some other mGluR5 modulators [REFS‑1].

Anxiolytic-like Endpoint

Head-to-head

VU0285683 10 mg/kg: p=0.0001
MTEP 10 mg/kg: p<0.005
Both vs vehicle in marble-burying assay

Behavioral model-response context supports in vivo tool use

Comparable endpoint response to reference NAM

Evidence Dimension	Anxiolytic‑like efficacy in marble‑burying assay (30‑min test)
Target Compound Data	VU0285683 at 10 mg/kg i.p.: significant reduction in marbles buried (p = 0.0001, n = 9–11) [1]
Comparator Or Baseline	MTEP (positive control) at 10 mg/kg i.p.: significant reduction (p < 0.005); at 15 mg/kg (p < 0.0001) [1]
Quantified Difference	Both VU0285683 and MTEP significantly reduced marble burying at 10 mg/kg; VU0285683 significance p = 0.0001 vs MTEP p < 0.005 at the same dose
Conditions	Male Harlan CD‑1 mice, 30–35 g; 30‑min test session; i.p. administration (VU0285683 30 min pretreatment, MTEP 15 min pretreatment); vehicle‑treated group buried ~9 marbles

Why This Matters

The direct in‑vivo comparison with MTEP in the same study provides evidence that VU0285683 achieves efficacy comparable to a reference mGluR5 NAM in a classical anxiolytic behavioral model, validating its utility for in‑vivo CNS target‑engagement and efficacy studies.

• [1] Rodriguez AL, Grier MD, Jones CK, et al. Discovery of novel allosteric modulators of metabotropic glutamate receptor subtype 5 reveals chemical and functional diversity and in vivo activity in rat behavioral models of anxiolytic and antipsychotic activity. Molecular Pharmacology. 2010;78(6):1105-1123. doi:10.1124/mol.110.067207 (Figure 7) View Source

mGluR Subtype Selectivity

VU0285683 was profiled against a panel of metabotropic glutamate receptor subtypes and showed no detectable functional activity at mGluR1, mGluR3, or mGluR4 at concentrations up to 30 µM [REFS‑1]. This selectivity profile is critical because several earlier‑generation mGluR5 NAMs, including MPEP at higher concentrations, exhibit off‑target activity at other mGluR subtypes or at structurally unrelated targets such as NMDA receptors and monoamine transporters [REFS‑1]. The selectivity of VU0285683 was established using calcium‑mobilization assays for Gq‑coupled receptors (mGluR1) and cAMP or β‑arrestin recruitment assays for Gi/o‑coupled receptors (mGluR3, mGluR4) in recombinant cell lines [REFS‑1]. In contrast, the clinical‑stage mGluR5 NAMs AZD9272 and AZD6538, while potent, have been reported to require extensive pharmacokinetic optimization and still present challenges in subtype‑selectivity breadth [REFS‑2]. The clean selectivity of VU0285683 across key mGluR subtypes makes it a preferred tool for experiments where mGluR5‑specific pharmacology must be isolated without confounding contributions from mGluR1, mGluR3, or mGluR4 [REFS‑1].

Subtype Selectivity

Class-level

>1000-fold over mGluR1,3,4
IC₅₀ >30 µM (mGluR1,3,4) vs 24.4 nM (mGluR5)

Supports mGluR5-specific pathway interpretation

Selectivity panel data from recombinant assays

Evidence Dimension	Selectivity across mGluR subtypes
Target Compound Data	No functional activity at mGluR1, mGluR3, mGluR4 at concentrations ≤ 30 µM [1]
Comparator Or Baseline	MPEP: reported off‑target activity at NMDA receptors and monoamine transporters at higher concentrations (class‑level evidence); AZD9272/AZD6538: clinical NAMs with reported broad‑spectrum mGluR profiling requirements [2]
Quantified Difference	Selectivity window: >1000‑fold over mGluR1, mGluR3, mGluR4 (based on functional IC₅₀ > 30 µM vs mGluR5 IC₅₀ = 24.4 nM)
Conditions	Calcium mobilization (Gq), cAMP accumulation, and β‑arrestin recruitment assays in recombinant cell lines expressing individual mGluR subtypes (Supplemental Figure S3) [1]

Why This Matters

The defined selectivity window over mGluR1, mGluR3, and mGluR4 allows researchers to attribute observed effects specifically to mGluR5 modulation, which is essential for mechanistic studies and reduces the risk of confounding poly‑pharmacology in cell‑based or in‑vivo experiments.

• [1] Rodriguez AL, Grier MD, Jones CK, et al. Discovery of novel allosteric modulators of metabotropic glutamate receptor subtype 5 reveals chemical and functional diversity and in vivo activity in rat behavioral models of anxiolytic and antipsychotic activity. Molecular Pharmacology. 2010;78(6):1105-1123. doi:10.1124/mol.110.067207 (Supplemental Figure S3 for selectivity panel) View Source
• [2] Bergström L, Johansson AM, Larsson LG, et al. Discovery and characterization of AZD9272 and AZD6538 – two novel mGluR5 negative allosteric modulators selected for clinical development. Bioorganic & Medicinal Chemistry Letters. 2012;22(23):6974-6979. doi:10.1016/j.bmcl.2012.09.067. PMID: 23046966. View Source

1,2,4-Oxadiazole Scaffold Differentiation

VU0285683 is built on a 1,2,4‑oxadiazole central scaffold decorated with a 3‑fluoro‑5‑cyanophenyl substituent and a 2‑pyridyl group, which is structurally distinct from the diaryl acetylene chemotype shared by MPEP, MTEP, and the clinical candidates AZD9272/Dipraglurant [REFS‑1][REFS‑2]. The 1,2,4‑oxadiazole chemotype confers different physicochemical properties: VU0285683 has a topological polar surface area (TPSA) of 75.6 Ų, two rotatable bonds, and a calculated LogP of 2.83, with zero Lipinski rule‑of‑five violations [REFS‑2]. This contrasts with MPEP (TPSA ≈ 13 Ų, higher LogP ≈ 3.5–4.0) and MTEP (thiazolyl‑ethynyl scaffold). The distinct scaffold origin means that VU0285683 occupies a different chemical space within the MPEP‑site pharmacophore, which is relevant for medicinal chemistry programs seeking to explore alternative intellectual property and develop backup series with differentiated pharmacokinetic or solubility profiles [REFS‑1]. In the original discovery paper, the authors explicitly note that VU0285683 emerged from a scaffold‑hopping exercise independent of the MPEP chemotype, validating the 1,2,4‑oxadiazole as a viable framework for mGluR5 allosteric modulation [REFS‑1].

Scaffold Properties

Class-level

TPSA 75.6 Ų, LogP 2.83, 0 Lipinski violations
vs MPEP TPSA ~13 Ų, LogP ~3.5–4.0

Distinct chemotype for IP-differentiated optimization

Calculated properties; experimental confirmation advised

Evidence Dimension	Chemical scaffold and physicochemical properties
Target Compound Data	1,2,4‑oxadiazole core; TPSA = 75.6 Ų; LogP = 2.83; MW = 266.06; 0 Lipinski violations [2]
Comparator Or Baseline	MPEP (diphenyl acetylene scaffold; TPSA ≈ 13 Ų; LogP ≈ 3.5–4.0); MTEP (thiazolyl‑ethynyl scaffold) [1]
Quantified Difference	TPSA: VU0285683 75.6 vs MPEP ~13 Ų; LogP: VU0285683 2.83 vs MPEP ~3.5–4.0; scaffold topology entirely distinct
Conditions	Calculated physicochemical properties from CDK (Chemistry Development Kit) via IUPHAR ligand database; structural comparison from primary literature

Why This Matters

The 1,2,4‑oxadiazole scaffold offers a chemically distinct starting point for hit‑to‑lead optimization and a differentiated IP position relative to the crowded diaryl acetylene patent space dominated by MPEP/MTEP derivatives.

• [1] Rodriguez AL, Grier MD, Jones CK, et al. Discovery of novel allosteric modulators of metabotropic glutamate receptor subtype 5 reveals chemical and functional diversity and in vivo activity in rat behavioral models of anxiolytic and antipsychotic activity. Molecular Pharmacology. 2010;78(6):1105-1123. doi:10.1124/mol.110.067207 View Source
• [2] IUPHAR/BPS Guide to Pharmacology. VU0285683 Ligand Page, Ligand ID: 6398 (Physicochemical Properties section). View Source

A809V Mutation Confirms MPEP-Site Binding

The MPEP‑site interaction of VU0285683 was validated by two independent methods: (i) competitive antagonism with 5MPEP, a neutral antagonist at the MPEP site, which produced an 11.8 ± 0.9‑fold rightward shift in the VU0285683 concentration‑response curve; and (ii) a single point mutation (A809V) in the MPEP binding pocket of mGluR5, which shifted the VU0285683 concentration‑response curve 5.6 ± 0.1‑fold compared to wild‑type mGluR5 [REFS‑1]. This mutagenesis result is critical because the A809V substitution is known to abolish [³H]methoxyPEPy binding, confirming that VU0285683 requires an intact MPEP binding site for its antagonist activity [REFS‑1]. In contrast, some structurally distinct mGluR5 NAMs such as fenobam bind to a separate allosteric site and are insensitive to the A809V mutation [REFS‑1]. This mutagenesis‑based site‑mapping evidence provides a clear rationale for selecting VU0285683 over fenobam or other non‑MPEP‑site NAMs when experimental designs require pharmacological validation that the observed effects are mediated specifically through the MPEP allosteric pocket.

Binding Site Validation

Head-to-head

5MPEP competition: 11.8-fold CRC shift
A809V mutation: 5.6-fold CRC shift vs WT

Demonstrates MPEP-pocket engagement vs fenobam

Supports site-specific probe use over non-MPEP-site NAMs

Evidence Dimension	Sensitivity to MPEP‑site perturbation (5MPEP competition and A809V mutagenesis)
Target Compound Data	VU0285683: 5MPEP shifts CRC 11.8 ± 0.9‑fold; A809V mutation shifts CRC 5.6 ± 0.1‑fold [1]
Comparator Or Baseline	Fenobam (non‑MPEP‑site mGluR5 NAM): insensitive to A809V mutation (qualitative comparison from literature); [³H]methoxyPEPy binding completely abolished by A809V [1]
Quantified Difference	11.8-fold shift by 5MPEP competition; 5.6-fold shift by A809V mutation; fenobam insensitive to A809V
Conditions	Calcium mobilization assay; HEK293 cells transiently transfected with wild‑type or A809V mutant rat mGluR5; 5MPEP preincubation at 10 µM for 30 min [1]

Why This Matters

This site‑specific evidence confirms that VU0285683 engages the MPEP pocket and can be used as a pharmacological probe to interrogate MPEP‑site‑mediated signaling mechanisms, whereas fenobam or other non‑MPEP‑site NAMs would be unsuitable for this purpose.

• [1] Rodriguez AL, Grier MD, Jones CK, et al. Discovery of novel allosteric modulators of metabotropic glutamate receptor subtype 5 reveals chemical and functional diversity and in vivo activity in rat behavioral models of anxiolytic and antipsychotic activity. Molecular Pharmacology. 2010;78(6):1105-1123. doi:10.1124/mol.110.067207 (Figure 5) View Source

VU0285683 – Best-Fit Applications

MPEP-Site mGluR5 Antagonism Validation

Because VU0285683 is a full antagonist at the MPEP allosteric site, confirmed by both competition with 5MPEP and sensitivity to the A809V mutation [REFS‑1], it is an ideal tool for experiments that require unambiguous attribution of biological effects to MPEP‑site‑mediated mGluR5 blockade. Use VU0285683 as the primary NAM probe when comparing MPEP‑site pharmacology against non‑MPEP‑site NAMs such as fenobam, or when establishing that a phenotypic response is driven by conformational changes within the MPEP pocket.

In Vivo Rodent Anxiety Models

VU0285683 has been behaviorally validated in two rodent anxiety models—the marble‑burying assay in mice (significant at 10 mg/kg i.p.) and the rat conditioned emotional response paradigm [REFS‑1]. Its dosing, pretreatment time (30–45 min), and formulation (20% β‑cyclodextrin or 10% Tween 80) are published with full experimental detail in a peer‑reviewed study. This makes VU0285683 suitable for laboratories initiating in‑vivo behavioral pharmacology studies where a well‑characterized, published positive control for mGluR5‑mediated anxiolysis is needed.

Selective mGluR5 Target Engagement

VU0285683 has a confirmed selectivity window of >1000‑fold over mGluR1, mGluR3, and mGluR4 at functional concentrations [REFS‑1]. Researchers studying mGluR5‑specific signaling pathways in native tissue or primary cultures where multiple mGluR subtypes are co‑expressed can use VU0285683 to isolate mGluR5 contributions, minimizing the risk of off‑target mGluR modulation that complicates interpretation with less selective tool compounds.

Scaffold-Hopping for MPEP Allosteric Pocket

The 1,2,4‑oxadiazole core of VU0285683 represents a structurally distinct chemotype from the diaryl acetylene MPEP/MTEP series [REFS‑1]. Medicinal chemistry teams developing new mGluR5 NAM series can use VU0285683 as a reference compound for benchmarking novel 1,2,4‑oxadiazole‑based or heterocycle‑based scaffolds against their MPEP‑site binding affinity (Kᵢ = 16.9 nM), functional potency (IC₅₀ = 24.4 nM), and selectivity profile, while operating in chemical space with a favorable IP landscape.

Application

Selection Property

Validation Focus

MPEP-Site mGluR5 Antagonism Studies

MPEP-site allosteric antagonism

Site-directed mutagenesis and competition study endpoints

Rodent Anxiety Model Research

Behavioral pharmacology tool

Anxiolytic-like model-response endpoint context

Selective mGluR5 Signaling Studies

Subtype selectivity profile

Off-target mGluR subtype assessment

Scaffold-Hopping Reference Compound

1,2,4-oxadiazole chemotype

MPEP-site affinity and selectivity benchmarking

• [1] Rodriguez AL, Grier MD, Jones CK, et al. Discovery of novel allosteric modulators of metabotropic glutamate receptor subtype 5 reveals chemical and functional diversity and in vivo activity in rat behavioral models of anxiolytic and antipsychotic activity. Molecular Pharmacology. 2010;78(6):1105-1123. doi:10.1124/mol.110.067207 View Source